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Compound of Interest

Compound Name: trans-3-Octene

CAS No.: 592-98-3

Cat. No.: B1194795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical and Physical Identity: Understanding the
Foundation
trans-3-Octene is an unsaturated hydrocarbon with the molecular formula C8H16.[1][2] Its

structure, featuring a double bond in the trans configuration between the third and fourth

carbon atoms, dictates its physical properties and reactivity. A clear colorless liquid, its low flash

point and vapor pressure are critical determinants of its primary hazard profile.[3][4]

Understanding these fundamental properties is the first step in a robust safety assessment.

The density, being less than water, and its insolubility in water have implications for spill control

and environmental fate.[2][5] The vapor pressure indicates a significant inhalation hazard in

poorly ventilated areas.[4]
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Property Value Source

Molecular Formula C8H16 [1][2]

Molecular Weight 112.21 g/mol [1][3]

Appearance Clear colorless liquid [4]

Boiling Point 121-122 °C [2][3]

Melting Point -110 °C [2][6]

Flash Point 14 °C (57.2 °F) - closed cup

Density 0.716 g/mL at 25 °C [2][3]

Vapor Pressure 33 mm Hg at 37.7 °C [2][4]

Refractive Index n20/D 1.413 [2][3]

Hazard Identification and GHS Classification: A Dual
Threat
trans-3-Octene is classified under the Globally Harmonized System (GHS) as a substance

with two primary, significant hazards: high flammability and aspiration toxicity.[1] This dual-

threat nature necessitates stringent handling protocols.

Flammable Liquid, Category 2 (H225): This classification indicates a highly flammable liquid

and vapor with a flash point below 23°C and an initial boiling point above 35°C.[1][7] The low

flash point means that even at room temperature, it can form an ignitable mixture with air.

Vapors are heavier than air and can travel a considerable distance to an ignition source and

flash back.[8]

Aspiration Hazard, Category 1 (H304): This is a critical toxicological endpoint. If swallowed,

the low viscosity of trans-3-octene allows it to be easily drawn into the lungs (aspiration),

which can cause severe lung damage, chemical pneumonitis, and may be fatal.[1][4] This

hazard dictates that vomiting should never be induced after ingestion.[7]

The GHS pictograms associated with trans-3-octene are the flame symbol, indicating a

flammability hazard, and the health hazard symbol, for the aspiration toxicity.[1][3] The signal
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word is "Danger."[1]

Exposure Controls and Personal Protective
Equipment (PPE): A System of Prevention
Given the identified hazards, a multi-layered approach to exposure control is mandatory. This

begins with engineering controls and is supplemented by appropriate personal protective

equipment.

Engineering Controls
The primary line of defense is to minimize the concentration of airborne vapors. This is

achieved through:

Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[8][9] Explosion-proof ventilation systems are required where large quantities are

handled.[8]

Grounding and Bonding: To prevent the buildup of static electricity, which can serve as an

ignition source, all containers and transfer equipment must be properly grounded and

bonded.[8]

Ignition Source Control: All potential ignition sources, such as open flames, sparks, and hot

surfaces, must be strictly excluded from the handling area.[8] Use only non-sparking tools.[8]

Personal Protective Equipment (PPE)
When engineering controls cannot eliminate the risk of exposure, PPE is essential.

Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against splashes.[8]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin contact.[8] Flame-retardant and antistatic protective clothing should be

considered for larger-scale operations.
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Respiratory Protection: If ventilation is inadequate or if there is a risk of exceeding exposure

limits, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is necessary.[8]

Handling trans-3-Octene

Work in Chemical Fume Hood?

Adequate Ventilation?

No Fume Hood

Yes

Wear Safety Goggles/
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Caption: Personal Protective Equipment (PPE) decision workflow for handling trans-3-Octene.

First-Aid Measures: Rapid and Correct Response
In the event of an exposure, immediate and appropriate first-aid is crucial. The following

protocols are based on the primary hazards of the substance.

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for

breathing.[10] If breathing is difficult, trained personnel should administer oxygen. Seek

immediate medical attention.[11]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[11] Seek medical attention if irritation persists.

Ingestion:Do NOT induce vomiting.[7] This is the most critical instruction due to the high risk

of aspiration.[1][4] If the person is conscious, rinse their mouth with water. Call a poison

control center or doctor immediately.
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Caption: First-aid response workflow for trans-3-Octene exposure.

Handling, Storage, and Disposal: Lifecycle
Management
Handling

Handle in a well-ventilated area and under an inert atmosphere if necessary.

Use spark-proof tools and take precautionary measures against static discharges.[8]

Avoid contact with skin, eyes, and clothing.[8]

Keep away from heat, sparks, open flames, and other ignition sources.

Containers, even those that have been emptied, may contain explosive vapors.[12]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Keep in a flammable liquids storage area.[13]

Protect from light.[8][9]

Store locked up.

Incompatible materials include strong oxidizing agents, acids, and bases.[12][14]

Disposal
Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[15]

This material and its container must be disposed of as hazardous waste.[12] Do not allow it

to enter the environment.[8][14]

Stability and Reactivity
trans-3-Octene is generally stable under recommended storage conditions. However, it is a

reactive compound under certain conditions:

Reactivity: Vapors may form explosive mixtures with air.[8]

Conditions to Avoid: Heat, flames, sparks, and static discharge.[8]

Incompatible Materials: Strong oxidizing agents can cause a vigorous reaction.[12][14]

Hazardous Decomposition Products: Combustion will produce carbon monoxide and carbon

dioxide.[14]

Toxicological and Ecological Information
Toxicology: The primary toxicological concern is the aspiration hazard.[1][4] It may also

cause skin and eye irritation.[4] No significant data on chronic toxicity, carcinogenicity, or

mutagenicity has been identified in the reviewed literature.[12][13]

Ecology: While specific data for trans-3-octene is limited, related C8 alkenes are very toxic

to aquatic life with long-lasting effects.[10][12] It should not be released into the environment.
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[8] Its low water solubility and volatility suggest it will likely be mobile in the environment.[9]

[14]

References
trans-3-Octene | C8H16 | CID 638228 - PubChem. National Institutes of Health. [Link]

trans-3-octene - ChemBK. ChemBK. [Link]

trans-3-octene - Stenutz. Stenutz. [Link]

trans-3-Octene - Hazardous Agents - Haz-Map. Haz-Map. [Link]

MATERIAL SAFETY DATA SHEET - Transene Company's. Transene Company. [Link]

Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity

in Tetrazine Ligation - PMC. National Center for Biotechnology Information. [Link]

SAFETY DATA SHEET - Airgas. Airgas. [Link]

Conformationally strained trans-cyclooctene with improved stability and excellent reactivity in

tetrazine ligation - Chemical Science (RSC Publishing). Royal Society of Chemistry. [Link]

SAFETY DATA SHEET - HubSpot. HubSpot. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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